10-(4-Bromobutyl)acridin-9(10H)-one

• Molecular Formula: C17H16BrNO
• Molecular Weight: 330.2 g/mol
• IUPAC Name: 10-(4-bromobutyl)acridin-9-one
• InChI: InChI=1S/C17H16BrNO/c18-11-5-6-12-19-15-9-3-1-7-13(15)17(20)14-8-2-4-10-16(14)19/h1-4,7-10H,5-6,11-12H2
• InChI Key: VUFNQAFHCBFBFE-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C2C(=C1)C(=O)C3=CC=CC=C3N2CCCCBr

Description

10-(4-Bromobutyl)acridin-9(10H)-one is an acridinone derivative characterized by a brominated alkyl chain at the N-10 position. Acridinones are polycyclic aromatic compounds with a ketone group at the 9-position, known for their diverse applications in medicinal chemistry, materials science, and supramolecular chemistry .

Comparison with Similar Compounds

Substituent Effects on Physical Properties

Alkyl Chain Length and Halogenation

• 10-(2-Hydroxyethyl)acridin-9(10H)-one and 10-(2-Chloroethyl)acridin-9(10H)-one ():

  • The hydroxyethyl derivative exhibits stronger hydrogen bonding and π-stacking interactions, resulting in a higher melting point than the chloroethyl analog. This highlights how polar substituents enhance intermolecular interactions .
  • In contrast, the bromobutyl group in 10-(4-Bromobutyl)acridin-9(10H)-one is longer and less polar, likely reducing melting points compared to hydroxy or chloroethyl analogs due to weaker crystal packing.

• 3i (3-(4-Bromophenyl)-1-phenylacridin-9(10H)-one) ():

  • Aryl bromination (melting point: 326–327°C) increases rigidity and melting points compared to alkyl bromides. The bromobutyl chain’s flexibility may lower thermal stability .

Thermal Properties

• 10-Methylacridin-9(10H)-one and 10-Phenylacridin-9(10H)-one ():
  • Methyl and phenyl substituents exhibit enthalpies of sublimation ranging from 110–135 kJ/mol. The bromobutyl group’s larger atomic mass and weaker intermolecular forces (van der Waals vs. hydrogen bonds) may reduce thermal stability .

Anticancer Activity

• 1H-1,2,3-Triazol-4-yl)methyl)acridin-9(10H)-one 8c ():
  • Shows IC50 = 11.0 µM against MCF7 cells, surpassing etoposide. Bromobutyl derivatives may enhance cytotoxicity via improved membrane permeability or DNA intercalation .

Antimicrobial Activity

• 10-(5-Arylamino-1,3,4-oxadiazol-2-ylmethyl)acridin-9(10H)-ones (): Moderate activity against Gram-positive bacteria. The bromobutyl group’s lipophilicity could enhance penetration into bacterial membranes .